Cas no 126496-81-9 (N-[(Phenylmethoxy)carbonyl]-D-tryptophan phenylmethyl ester)

N-[(Phenylmethoxy)carbonyl]-D-tryptophan phenylmethyl ester Properties

Names and Identifiers

• N-[(phenylmethoxy)carbonyl]-d-tryptophan phenylmethyl ester
• Z-D-Trp-obzl
• (R)-benzyl 2-(((benzyloxy)carbonyl)amino)-3-(1H-indol-3-yl)propanoate
• Benzyl N-[(benzyloxy)carbonyl]-D-tryptophanate
• N-Cbz-D-tryptophan Benzyl Ester
• AS-39894
• Z-D-Trp-OBzl
• N-[(Phenylmethoxy)carbonyl]-D-tryptophan phenylmethyl ester
• BFA49681
• Z-D-Trp-OBZl (CbZ-D-Trp-OBZl)
• MFCD01632091
• 126496-81-9
• benzyl (2R)-3-(1H-indol-3-yl)-2-(phenylmethoxycarbonylamino)propanoate
• AKOS027339157
• DB-266002
• CS-0149872
• N-Cbz-D-tryptophanBenzylEster
• benzyl (2R)-2-{[(benzyloxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate
• +Expand

• MDL： MFCD01632091
• InChIKey： UHYCVEDLXBEKPC-XMMPIXPASA-N
• Inchi： 1S/C26H24N2O4/c29-25(31-17-19-9-3-1-4-10-19)24(15-21-16-27-23-14-8-7-13-22(21)23)28-26(30)32-18-20-11-5-2-6-12-20/h1-14,16,24,27H,15,17-18H2,(H,28,30)/t24-/m1/s1
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([C@@]([H])(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 428.173607g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 10
• Monoisotopic Mass: 428.173607g/mol
• Heavy Atom Count: 32
• Complexity: 601
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 80.4
• Molecular Weight: 428.5g/mol

Experimental Properties

• Density: 1.266